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Compound of Interest

Compound Name: YM-202074

Cat. No.: B1250409 Get Quote

Technical Support Center: YM-201636
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation and handling of stable stock

solutions of YM-201636, a potent and selective inhibitor of PIKfyve.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of YM-201636?

A1: The recommended solvent for preparing a stock solution of YM-201636 is high-quality,

anhydrous Dimethyl Sulfoxide (DMSO).[1][2][3] It is crucial to use fresh DMSO, as the

presence of moisture can significantly reduce the solubility of the compound.[3]

Q2: What is the solubility of YM-201636 in DMSO?

A2: The solubility of YM-201636 in DMSO is reported to be at least 10 mg/mL, with some

suppliers indicating solubility up to 47 mg/mL.[2][4] For practical purposes, preparing a stock

solution in the range of 10-20 mM is common. For instance, a 10 mM stock solution can be

prepared by dissolving the compound in DMSO.[5]

Q3: How should I store the solid compound and the stock solution of YM-201636?

A3: The solid, powdered form of YM-201636 should be stored at -20°C and is stable for at least

four years.[2] Once dissolved in DMSO, the stock solution should be aliquoted to avoid
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repeated freeze-thaw cycles and stored at -80°C for long-term stability (up to 2 years) or at

-20°C for shorter periods (up to 1 year).[6][7]

Q4: Is YM-201636 soluble in aqueous solutions?

A4: YM-201636 is insoluble in water and ethanol.[7] For cell-based assays, the DMSO stock

solution should be diluted to the final working concentration in the cell culture medium. The final

DMSO concentration in the culture should be kept low (typically ≤ 0.1%) to avoid solvent-

induced cellular effects. For specific aqueous preparations, a mixture of DMSO and PBS (pH

7.2) at a 1:2 ratio has been shown to solubilize YM-201636 at 0.30 mg/mL.[2]
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Issue Possible Cause Solution

Precipitation observed in the

stock solution upon storage.

1. The concentration of the

stock solution is too high,

exceeding its solubility limit at

the storage temperature. 2.

The DMSO used was not

anhydrous, leading to

decreased solubility over time.

3. Repeated freeze-thaw

cycles have led to compound

degradation or precipitation.

1. Gently warm the solution to

37°C and vortex to redissolve.

If precipitation persists,

consider preparing a new, less

concentrated stock solution. 2.

Always use fresh, high-quality

anhydrous DMSO for

preparing stock solutions. 3.

Aliquot the stock solution into

smaller, single-use volumes to

minimize freeze-thaw cycles.

Inconsistent experimental

results.

1. Inaccurate concentration of

the stock solution due to

weighing errors or incomplete

dissolution. 2. Degradation of

the compound in the stock

solution due to improper

storage.

1. Ensure the compound is

completely dissolved by

vortexing. If necessary, brief

sonication in a water bath can

aid dissolution. Verify the

accuracy of the balance used

for weighing. 2. Prepare fresh

stock solutions regularly and

store them appropriately at

-80°C in small aliquots.

Cell toxicity observed in control

(vehicle-treated) experiments.

The final concentration of

DMSO in the cell culture

medium is too high.

Ensure the final DMSO

concentration in your

experiments is kept at a non-

toxic level, typically below

0.1%. Prepare intermediate

dilutions of your stock solution

in culture medium to achieve

the desired final concentration

of YM-201636 with a minimal

amount of DMSO.
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Parameter Value
Solvent/Storage

Condition
Reference

Molecular Weight 467.48 g/mol N/A [1][4][8]

Molecular Formula C25H21N7O3 N/A [1][2][8]

Solubility in DMSO ≥ 10 mg/mL DMSO [2][3]

Solubility in DMSO ≥ 47 mg/mL DMSO [4]

Solubility in DMF 10 mg/mL DMF [2]

Solubility in

DMSO:PBS (1:2, pH

7.2)

0.30 mg/mL DMSO:PBS [2]

Stability (Solid) ≥ 4 years -20°C [2]

Stability (in DMSO) 2 years -80°C [4][6]

Stability (in DMSO) 1 year -20°C [4][6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution of YM-201636 in DMSO
Materials:

YM-201636 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated balance

Vortex mixer

Procedure:
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Pre-weighing Preparation: Allow the vial of YM-201636 to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of YM-201636. For example, to prepare

1 mL of a 10 mM stock solution, weigh 4.675 mg of YM-201636 (Molecular Weight = 467.48

g/mol ).

Dissolution: Add the weighed YM-201636 to a sterile microcentrifuge tube. Add the

calculated volume of anhydrous DMSO. For 4.675 mg of YM-201636, add 1 mL of DMSO to

achieve a 10 mM concentration.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming to 37°C may aid in dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage.
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Experimental Workflow: Preparing YM-201636 Stock Solution
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Caption: Workflow for preparing a stable YM-201636 stock solution.
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YM-201636 Mechanism of Action

PIKfyve Signaling Pathway Inhibition

Cellular Consequences
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Caption: YM-201636 inhibits PIKfyve, affecting key cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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